2-methyl-3-(propan-2-yl)aniline hydrochloride
Overview
Description
2-Methyl-3-(propan-2-yl)aniline hydrochloride is an organic compound that is commonly used in laboratory experiments and has a wide range of applications in the scientific research community. It is a derivative of aniline, an aromatic amine, and is composed of a benzene ring and a methyl group. It is a white crystalline solid that is soluble in water and can be synthesized in a variety of ways.
Scientific Research Applications
2-Methyl-3-(propan-2-yl)aniline hydrochloride is used in a variety of scientific research applications. It is commonly used as a reactant in organic synthesis, as a reagent in the synthesis of organic compounds, and as a catalyst in reactions involving the formation of carbon-nitrogen bonds. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
2-Methyl-3-(propan-2-yl)aniline hydrochloride acts as an acid-base catalyst in reactions involving the formation of carbon-nitrogen bonds. It facilitates the reaction by protonating the nitrogen atom of the aniline molecule, making it more susceptible to nucleophilic attack. This process is known as the Mannich reaction.
Biochemical and Physiological Effects
2-Methyl-3-(propan-2-yl)aniline hydrochloride is not known to have any biochemical or physiological effects in humans or animals. It is not known to be toxic, and is generally regarded as safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
2-Methyl-3-(propan-2-yl)aniline hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is also easy to handle and store. Additionally, it is non-toxic and does not produce hazardous byproducts. The main limitation of this compound is that it is not very soluble in organic solvents, which can limit its use in certain types of reactions.
Future Directions
In the future, 2-Methyl-3-(propan-2-yl)aniline hydrochloride may be used in the development of new pharmaceuticals, dyes, and other organic compounds. It may also be used to synthesize new materials with novel properties. Additionally, it may be used as a catalyst in the development of new synthetic methods for the synthesis of organic compounds. Finally, it may be used in the development of new analytical techniques for the determination of organic compounds.
Synthesis Methods
2-Methyl-3-(propan-2-yl)aniline hydrochloride can be synthesized from aniline and propan-2-ol in a two-step process. First, aniline is reacted with propan-2-ol in the presence of a base catalyst. This reaction produces a secondary amine, which is then further reacted with hydrochloric acid in order to form the hydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-3-(propan-2-yl)aniline hydrochloride involves the alkylation of 2-methyl-3-nitroaniline followed by reduction of the nitro group to an amino group and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "2-methyl-3-nitroaniline", "2-propanol", "sodium hydroxide", "hydrogen gas", "palladium on carbon", "hydrochloric acid" ], "Reaction": [ "Step 1: Alkylation of 2-methyl-3-nitroaniline with 2-propanol in the presence of sodium hydroxide to form 2-methyl-3-(propan-2-yl)nitrobenzene.", "Step 2: Reduction of the nitro group to an amino group using hydrogen gas and palladium on carbon catalyst to form 2-methyl-3-(propan-2-yl)aniline.", "Step 3: Quaternization of 2-methyl-3-(propan-2-yl)aniline with hydrochloric acid to form 2-methyl-3-(propan-2-yl)aniline hydrochloride." ] } | |
CAS RN |
84687-73-0 |
Product Name |
2-methyl-3-(propan-2-yl)aniline hydrochloride |
Molecular Formula |
C10H16ClN |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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